3-(6-Methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one

• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 3-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one
• InChI: InChI=1S/C19H21N5O3/c1-26-18-9-7-16-20-21-17(24(16)22-18)8-10-19(25)23-11-12-27-15(13-23)14-5-3-2-4-6-14/h2-7,9,15H,8,10-13H2,1H3
• InChI Key: XYMAEVCHLMNJQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CCC(=O)N3CCOC(C3)C4=CC=CC=C4)C=C1

Description

This compound features a [1,2,4]triazolo[4,3-b]pyridazine core substituted with a methoxy group at position 6 and a propan-1-one chain linked to a 2-phenylmorpholine moiety. The triazolo-pyridazine scaffold is known for its bioactivity in kinase inhibition and cytotoxic applications . The 2-phenylmorpholine group may enhance solubility and binding affinity, while the methoxy substituent could influence metabolic stability.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Analogues

(a) Vebreltinib (WHO List 87, 2021–2022)

• Structure : 6-(1-cyclopropyl-1H-pyrazol-4-yl)-3-[difluoro(6-fluoro-2-methyl-2H-indazol-5-yl)methyl][1,2,4]triazolo[4,3-b]pyridazine .
• Key Features : Incorporates a difluoro-indazolylmethyl group and cyclopropyl-pyrazole.
• Activity : Tyrosine kinase inhibitor (c-Met inhibitor) with antineoplastic applications. Molecular weight: 436.37 g/mol.
• Comparison : Unlike the target compound, vebreltinib’s indazole and pyrazole substituents confer higher selectivity for kinase targets, while the absence of a morpholine group may reduce solubility.

(b) PF-4254644 (ACS Medicinal Chemistry Abstracts)

• Structure: 6-{(S)-1-[6-(1-methyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-ethyl}-quinoline .
• Key Features: Quinoline-linked triazolo-pyridazine with a methyl-pyrazole.
• Activity : Potent c-Met inhibitor (IC₅₀ < 1 nM) with high metabolic stability.
• Comparison: The quinoline moiety in PF-4254644 enhances cellular permeability compared to the target compound’s morpholine group, but the latter’s phenylmorpholine may improve target engagement in specific tissues.

(d) G395-1160 (Screening Report, 2025)

• Structure : 3-[6-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-(morpholin-4-yl)propan-1-one .
• Key Features : Spirocyclic dioxa-azaspiro group and morpholine.
• Molecular Weight : 402.45 g/mol.
• Comparison : The spirocyclic system in G395-1160 likely improves blood-brain barrier penetration compared to the target compound’s 2-phenylmorpholine, which may favor peripheral tissue targeting.

Data Table: Key Parameters of Analogues

Compound	Core Structure	Molecular Weight (g/mol)	Key Substituents	Bioactivity
Target Compound	[1,2,4]Triazolo[4,3-b]pyridazine	Not reported	6-Methoxy, 2-phenylmorpholinyl-propanone	Inferred cytotoxic potential
Vebreltinib	[1,2,4]Triazolo[4,3-b]pyridazine	436.37	Difluoro-indazolylmethyl, cyclopropyl-pyrazole	c-Met inhibition
PF-4254644	[1,2,4]Triazolo[4,3-b]pyridazine	Not reported	Quinoline, methyl-pyrazole	c-Met inhibition (IC₅₀ < 1 nM)
G395-1160	[1,2,4]Triazolo[4,3-b]pyridazine	402.45	Spirocyclic dioxa-azaspiro, morpholine	Undisclosed

Pharmacological and Metabolic Insights

• Metabolic Stability : Triazolo-pyridazine derivatives like PF-4254644 exhibit high stability due to fluorine-rich substituents , whereas compounds lacking such groups (e.g., the target compound) may require structural optimization to resist CYP450-mediated degradation.
• Cytotoxicity : Triazolo-pyridazine derivatives in showed moderate cytotoxicity (IC₅₀ ~1–10 μg/mL), inferior to adriamycin (IC₅₀: 1.2 μg/mL). The target compound’s phenylmorpholine group could enhance tumor selectivity relative to simpler analogues .